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Compound of Interest

Compound Name: Radon

Cat. No.: B167608 Get Quote

A Comprehensive Guide to the Performance of Radon-Resistant Building Materials and

Membranes

This guide provides a detailed comparison of the performance of various radon-resistant

building materials and membranes, with a focus on their radon diffusion characteristics and

physical durability. The information is intended for researchers, scientists, and building

professionals engaged in the selection and evaluation of materials for radon mitigation. All

quantitative data is supported by experimental findings from peer-reviewed studies and

manufacturer technical specifications.

Data Presentation: Comparative Performance of
Radon Barrier Materials
The following tables summarize the key performance indicators for a range of commercially

available and generic radon-resistant materials. The primary metric for radon resistance is the

radon diffusion coefficient, which quantifies the ease with which radon gas can pass through a

material. A lower radon diffusion coefficient indicates a more effective barrier. Durability is

assessed through puncture and tear resistance, critical for ensuring the long-term integrity of

the membrane during and after installation.

Table 1: Radon Diffusion Coefficient of Various Barrier Materials
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Material Type
Product
Name/Specific
ation

Radon
Diffusion
Coefficient
(m²/s)

Test Method Source

High-Density

Polyethylene

(HDPE)

Generic
1.21 - 1.43 x

10⁻¹³

ISO/TS 11665-

13
[1]

High-Density

Polyethylene

(HDPE)

GCP

PREPRUFE®

300R/160R Plus

Gas resistant

(specific value

not provided)

- [1][2]

Polyolefin

Cosella-Dörken

DELTA®-

RADONSPERRE

approx. 2.0 x

10⁻¹¹
- [3][4]

Low-Density

Polyethylene

(LDPE)

Generic
Varies with

density
- [3]

Bitumen

Membrane
Generic

1.99 - 7.81 x

10⁻¹³

ISO/TS 11665-

13
[1]

Bitumen

Membrane with

Al foil

Generic 10⁻¹⁵ - 10⁻¹² - [3]

Polyurethane

(PU)
Generic - - [3]

Polymer Cement

Coating
Generic

High (less

resistant)
- [3]

Table 2: Durability of Commercial Radon Barrier Membranes
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Product Name
Puncture
Resistance

Tear
Resistance

Test Method Source

GCP

PREPRUFE®

300R/160R Plus

Heavy-duty

grade available
- - [5][6]

Cosella-Dörken

DELTA®-

RADONSPERRE

High resistance

to puncture

Longitudinal:

~350 N/5 cm,

Transversal:

~250 N/5 cm

DIN 16726 [7]

RIW Gas Seal

Black

High resistance

to puncture
- - [8]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

based on internationally recognized standards to ensure reproducibility and comparability of

results.

Determination of Radon Diffusion Coefficient (Based on
ISO/TS 11665-13)
This method determines the radon diffusion coefficient of a material by measuring the transport

of radon gas through it under controlled laboratory conditions.

Principle: A sample of the material is sealed between two chambers: a source chamber with a

high and constant radon concentration and a measurement chamber with an initially low radon
concentration. The increase in radon concentration in the measurement chamber over time is

monitored, and from this data, the radon diffusion coefficient is calculated.

Apparatus:

Two airtight, cylindrical stainless-steel chambers.

A calibrated radon source (e.g., a Pylon Rn-1025 source).
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A continuous radon monitor for each chamber (e.g., AlphaGUARD).

A data acquisition system to log radon concentrations, temperature, and pressure.

A sealing system (e.g., O-rings) to ensure an airtight seal around the material sample.

Procedure:

Sample Preparation: The material sample is cut to the precise diameter of the chambers.

The thickness of the sample is measured at several points to obtain an average value.

System Assembly: The material sample is placed between the two chambers and securely

sealed.

Radon Injection: Radon from the source is introduced into the source chamber. The

concentration is allowed to stabilize.

Measurement: The radon concentrations in both the source and measurement chambers

are continuously monitored and recorded. The experiment is run until a steady-state diffusion

flux is reached, or for a predetermined duration.

Calculation: The radon diffusion coefficient (D) is calculated from the steady-state radon flux

(J), the radon concentrations in the source (C_s) and measurement (C_m) chambers, and

the thickness of the sample (d) using Fick's first law of diffusion: J = -D * (C_m - C_s) / d.

Puncture Resistance Test (Based on ASTM D1709 - Free-
Falling Dart Method)
This test method evaluates the impact resistance of a plastic film by dropping a weighted dart

from a specified height.

Principle: A dart with a hemispherical head is dropped from a fixed height onto a clamped

sample of the material. The test is performed on a number of specimens, and the weight of the

dart is varied to determine the weight at which 50% of the specimens fail.

Apparatus:
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A dart-drop apparatus with a pneumatic release mechanism.

A set of darts with varying weights.

A specimen clamp.

Procedure:

Sample Preparation: Specimens are cut to a size larger than the clamp diameter.

Clamping: A specimen is securely clamped in the apparatus.

Dart Drop: A dart of a known weight is released from the specified height, impacting the

center of the specimen.

Observation: The specimen is observed for failure (any break in the film).

Staircase Method: The test is repeated with varying dart weights, increasing or decreasing

the weight depending on whether the previous specimen failed or not. This "staircase"

method is used to determine the 50% failure weight.

Tear Resistance Test (Based on ASTM D1922 -
Elmendorf-Type Tearing Tester)
This test measures the force required to propagate a tear in a plastic film after the tear has

been initiated.

Principle: A pendulum is used to apply a force to a specimen that has a small, pre-cut slit. The

energy lost by the pendulum in tearing the specimen is measured and used to calculate the

tear resistance.

Apparatus:

An Elmendorf-type tearing tester.

A knife for creating a precise initial slit in the specimen.

Procedure:
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Sample Preparation: Specimens are cut to the specified dimensions, and a small slit is made

in the center of one edge.

Clamping: The specimen is clamped in the tester with the slit centered between the clamps.

Tearing: The pendulum is released, and it swings, tearing the specimen.

Measurement: The energy absorbed by the tearing process is read from the instrument's

scale.

Calculation: The tearing force is calculated from the energy absorbed and the length of the

tear.

Mandatory Visualization
The following diagrams, created using Graphviz (DOT language), illustrate the experimental

workflows for determining the performance of radon-resistant materials.

Sample Preparation Experiment Data Analysis

Cut material sample to chamber diameter Measure sample thickness Seal sample between chambers Introduce radon to source chamber Monitor radon concentrations in both chambers Record concentration data over time Calculate radon flux at steady state Calculate Radon Diffusion Coefficient

Click to download full resolution via product page

Caption: Workflow for determining the radon diffusion coefficient.
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Determine 50% failure weight (staircase method)
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Clamp specimen in Elmendorf tester

Release pendulum to tear specimen

Measure energy absorbed

Calculate tearing force
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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